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Compound of Interest

4-Cyano-3-fluorophenyl 4-
Compound Name:
propylbenzoate

cat. No.: B1582055

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-Cyano-3-fluorophenyl 4-
propylbenzoate, a versatile aromatic ester with significant applications in materials science
and as a key building block in the synthesis of complex organic molecules. This document will
delve into its chemical and physical properties, potential synthesis strategies, and its role in
various research and development sectors, particularly in the pharmaceutical industry.

Core Molecular and Physical Properties

4-Cyano-3-fluorophenyl 4-propylbenzoate, also known by its synonym 4-Propylbenzoic Acid
4-Cyano-3-fluorophenyl Ester, is a compound of interest due to the unique interplay of its
functional groups.[1][2] The presence of a cyano group, a fluorine atom, and an ester linkage
on a biphenyl-like core structure imparts specific electronic and steric characteristics that are
highly valuable in chemical synthesis.

Molecular Attributes

A summary of the key molecular and physical data is presented below for quick reference.
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Property Value Source(s)
Molecular Formula C17H14FNO:2 [11[3114115]
Molecular Weight 283.30 g/mol [311415][6]
CAS Number 86776-51-4 [1][3][4]

White to almost white
Appearance , [1][4](5]
crystalline powder

Melting Point 69-73°C [1][2]

Purity Typically 298.0% (by GC) [1114]

The structure of 4-Cyano-3-fluorophenyl 4-propylbenzoate features a propylbenzoate group
ester-linked to a 4-cyano-3-fluorophenyl moiety. This arrangement is critical to its function as
both a liquid crystal monomer and a synthetic intermediate.[3]

Structural Representation

The two-dimensional chemical structure of the molecule is depicted below, illustrating the
connectivity of the atoms.

Caption: 2D structure of 4-Cyano-3-fluorophenyl 4-propylbenzoate.

Synthesis and Reactivity

4-Cyano-3-fluorophenyl 4-propylbenzoate is typically synthesized through an esterification
reaction. The causality behind this choice lies in the robust and well-understood nature of
forming ester bonds, which allows for high yields and purity.

Proposed Synthesis Workflow

A common and logical synthetic route involves the reaction of 4-propylbenzoyl chloride with 4-
cyano-3-fluorophenol. This method is favored for its efficiency and the commercial availability
of the starting materials.
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Caption: Proposed synthesis workflow for the target compound.

Experimental Protocol: Esterification

e Acid Chloride Formation: 4-Propylbenzoic acid is reacted with an excess of a chlorinating

agent, such as thionyl chloride (SOCI2), often in an inert solvent. This converts the carboxylic

acid into the more reactive acyl chloride. The reaction is typically performed under reflux to

ensure completion.

« Esterification: The resulting 4-propylbenzoyl chloride is then reacted with 4-cyano-3-

fluorophenol in the presence of a base, such as pyridine. The base acts as a scavenger for

the hydrochloric acid byproduct, driving the reaction to completion.

o Work-up and Purification: The reaction mixture is typically washed with dilute acid, water,

and brine to remove the base and any unreacted starting materials. The organic layer is then

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.benchchem.com/product/b1582055?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

dried, and the solvent is removed under reduced pressure. The crude product is often
purified by recrystallization to yield the final white crystalline solid.

This self-validating protocol ensures high purity, which can be confirmed by techniques such as
Gas Chromatography (GC), as indicated by supplier data.[1][4]

Applications in Research and Development

The unique molecular architecture of 4-Cyano-3-fluorophenyl 4-propylbenzoate makes it a
valuable compound in several high-technology fields.

Pharmaceutical Development

This compound serves as a crucial intermediate in the synthesis of various pharmaceutical
agents.[1] Its fluorinated and cyanated phenyl ring is a common motif in modern medicinal
chemistry. The fluorine atom can enhance metabolic stability and binding affinity, while the
cyano group can act as a hydrogen bond acceptor or be further transformed into other
functional groups. It is particularly noted for its use in the development of anti-cancer and anti-
inflammatory drugs.[1] The synthesis of various bioactive molecules, such as certain enzyme
inhibitors and receptor modulators, often involves intermediates with similar structural features.

[71L8]

Materials Science

As a fluorinated liquid crystal monomer, 4-Cyano-3-fluorophenyl 4-propylbenzoate is utilized
in the formulation of advanced materials.[1][3] The rod-like shape of the molecule, combined
with its polar cyano group, facilitates the formation of stable nematic phases, which are
essential for liquid crystal displays (LCDs).[9] Its incorporation into polymer matrices can also
enhance properties such as thermal stability, durability, and resistance to environmental
factors.[1]

Agrochemicals and Organic Synthesis

The compound also finds application in the creation of agrochemicals, including pesticides and
herbicides.[1] Furthermore, it serves as a versatile building block in broader organic synthesis,
enabling the construction of complex molecular frameworks for various research and industrial
applications.[1]
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Safety and Handling

Standard laboratory safety precautions should be observed when handling 4-Cyano-3-
fluorophenyl 4-propylbenzoate. This includes the use of personal protective equipment such
as safety glasses, gloves, and a lab coat. The compound should be stored at room temperature
in a tightly sealed container.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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